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RTI-111-d3 is a deuterated analog of Dichloropane (RTI-111). Deuterium incorporation is a common

strategy in pharmaceutical research to modify the metabolic profile of a compound, often used in the

development of assays and for tracing purposes [1].

The following table summarizes the core identification and pharmacological data for the parent compound,

RTI-111, which provides essential context for researchers.

Property Description / Value

Chemical Name Methyl (1R,2S,3S,5S)-3-(3,4-dichlorophenyl)-8-(Methyl-d3)-8-

azabicyclo[3.2.1]octane-2-carboxylate Hydrochloride [1]

Parent Compound Dichloropane (RTI-111) [2]

Molecular Formula C({16})H({20})Cl({3})NO({2}) [1]

Molecular Weight 364.6945 g/mol [1]

Pharmacological Class Phenyltropane-class Stimulant [2]

Primary Mechanism Serotonin-Norepinephrine-Dopamine Reuptake Inhibitor (SNDRI) [2]

IC(_{50}) (Dopamine
Transporter)

0.79 nM [2]
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Property Description / Value

IC(_{50}) (Norepinephrine
Transporter)

18 nM [2]

IC(_{50}) (Serotonin
Transporter)

3.13 nM [2]

Legal Status Controlled Substance [1]

Supplier Information

RTI-111-d3 is available for non-medical, industrial, and scientific research applications from several

specialty chemical suppliers. The table below lists some identified manufacturers.

Company Name Purity Package Sizes

Chemsky (shanghai) International Co.,
Ltd. [1]

98+% 1 mg, 5 mg, 10 mg, 50 mg, 100

mg, 500 mg

Santa Cruz Biotechnology Inc. [1] Information not

specified

Information not specified

Xiamen Research Biotechnology Co., Ltd.
[1]

Information not

specified

Information not specified

Shanghai Hao Zhun Biological
Technology Co., Ltd. [1]

Information not

specified

Information not specified

Handling and Safety Considerations

Controlled Substance: RTI-111-d3 is explicitly classified as a controlled substance and a drug of
abuse [1]. Researchers must ensure full compliance with all national and institutional regulations

regarding the possession, use, and storage of controlled substances.
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Research Applications: Based on its properties, RTI-111-d3 may be used in research related to the

diagnosis and treatment of drug addiction, depression, anorexia, and neurodegenerative diseases [1].
Certificate of Analysis (COA): For quality assurance, it is recommended to request a Certificate of

Analysis from the supplier. If a COA is not available online, you can typically contact the supplier's
customer service directly, providing the product name and batch number to request one [3].

Conceptual Research Workflow

Since detailed signaling pathways for RTI-111-d3 were not found, the diagram below outlines a generalized

workflow for in vitro pharmacological research on such a compound, based on its known mechanism as a

monoamine reuptake inhibitor.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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